Cas no 2076-43-9 (D-Norvaline,3-hydroxy-, (3S)-rel-)
2076-43-9 structure
Product Name:D-Norvaline,3-hydroxy-, (3S)-rel-
CAS No:2076-43-9
MF:C5H11NO3
MW:133.145741701126
CID:249627
Update Time:2024-01-26
D-Norvaline,3-hydroxy-, (3S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- D-Norvaline,3-hydroxy-, (3S)-rel-
- (2RS,3RS)-2-amino-3-hydroxypentanoic acid
- DL-Norvaline,3-hydroxy-, threo-
- DL-threo-b-Hydroxynorvaline
- Norvaline, 3-hydroxy-, DL-threo- (8CI)
- D-Norvaline, 3-hydroxy-, (3S)-rel-
- (+/-)-erythro-β-hydroxynorvaline
-
- Inchi: 1S/C5H11NO3/c1-2-3(7)4(6)5(8)9/h3-4,7H,2,6H2,1H3,(H,8,9)/t3-,4+/m0/s1
- InChI Key: LGVJIYCMHMKTPB-IUYQGCFVSA-N
- SMILES: C(O)(=O)[C@@H]([C@@H](O)CC)N
Computed Properties
- Exact Mass: 133.074
- Monoisotopic Mass: 133.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.4
- Topological Polar Surface Area: 83.6A^2
Experimental Properties
- Density: 1.237±0.06 g/cm3(Predicted)
- Melting Point: 225 °C
- Boiling Point: 328.4±32.0 °C(Predicted)
- PSA: 83.55000
- LogP: -0.13050
- pka: 2.39±0.24(Predicted)
D-Norvaline,3-hydroxy-, (3S)-rel- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2076-43-9 (D-Norvaline,3-hydroxy-, (3S)-rel-) Related Products
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- 28954-12-3(L-allo-Threonine)
- 144-98-9(DL-allo-Threonine)
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- 6028-28-0(DL-Threonine hydrate)
- 24830-94-2(D-allo-Threonine)
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- 80-68-2(DL-Threonine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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